molecular formula C13H18N2O3 B10963984 3-[(Butan-2-ylcarbamoyl)amino]-4-methylbenzoic acid

3-[(Butan-2-ylcarbamoyl)amino]-4-methylbenzoic acid

Cat. No.: B10963984
M. Wt: 250.29 g/mol
InChI Key: XCQFWUWEXRYDDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Properties

Molecular Formula

C13H18N2O3

Molecular Weight

250.29 g/mol

IUPAC Name

3-(butan-2-ylcarbamoylamino)-4-methylbenzoic acid

InChI

InChI=1S/C13H18N2O3/c1-4-9(3)14-13(18)15-11-7-10(12(16)17)6-5-8(11)2/h5-7,9H,4H2,1-3H3,(H,16,17)(H2,14,15,18)

InChI Key

XCQFWUWEXRYDDM-UHFFFAOYSA-N

Canonical SMILES

CCC(C)NC(=O)NC1=C(C=CC(=C1)C(=O)O)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(SEC-BUTYLAMINO)CARBONYL]AMINO}-4-METHYLBENZOIC ACID typically involves the reaction of 4-methylbenzoic acid with sec-butylamine and a carbonylating agent. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Specific details on the reaction conditions and catalysts used are often proprietary and may vary depending on the manufacturer .

Industrial Production Methods

Industrial production methods for this compound are not widely documented in the public domain. it is likely that large-scale synthesis follows similar principles to laboratory-scale synthesis, with optimizations for yield, purity, and cost-effectiveness .

Chemical Reactions Analysis

Types of Reactions

3-{[(SEC-BUTYLAMINO)CARBONYL]AMINO}-4-METHYLBENZOIC ACID can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

    Reduction: Reduction reactions can convert the compound into its reduced forms.

    Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

    Substitution: Substitution reactions often involve reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

3-{[(SEC-BUTYLAMINO)CARBONYL]AMINO}-4-METHYLBENZOIC ACID is used in various scientific research applications, including:

Mechanism of Action

The mechanism of action of 3-{[(SEC-BUTYLAMINO)CARBONYL]AMINO}-4-METHYLBENZOIC ACID involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the observed effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

3-{[(SEC-BUTYLAMINO)CARBONYL]AMINO}-4-METHYLBENZOIC ACID is unique due to the presence of the sec-butylamino carbonyl group, which imparts specific chemical properties and reactivity. This uniqueness makes it valuable for specific research applications where these properties are advantageous .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.